![molecular formula C22H22N2 B3479360 2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline](/img/structure/B3479360.png)
2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline
Overview
Description
2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline, also known as CEP-33779, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. This compound has been found to have significant effects on various biological processes, making it a promising candidate for further research.
Mechanism of Action
2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline is a selective inhibitor of the NF-κB pathway, which is involved in the regulation of various biological processes, including inflammation, cell survival, and immune response. By inhibiting this pathway, this compound can modulate the expression of various genes and proteins, leading to the observed biological effects.
Biochemical and Physiological Effects:
This compound has been found to have significant effects on various biological processes, including cell proliferation, apoptosis, inflammation, and immune response. In cancer research, this compound has been found to inhibit the growth of tumor cells and induce apoptosis, while in inflammatory disorders, it has been found to reduce inflammation and improve symptoms. Furthermore, this compound has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline in lab experiments is its selectivity for the NF-κB pathway, which allows for specific modulation of this pathway without affecting other biological processes. However, one limitation is that this compound may have off-target effects that could affect the interpretation of experimental results.
Future Directions
There are several future directions for the research on 2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline. One potential area of research is the development of more potent and selective inhibitors of the NF-κB pathway. Another area of research is the investigation of the potential therapeutic applications of this compound in other diseases, such as cardiovascular disease and metabolic disorders. Furthermore, the mechanisms underlying the neuroprotective effects of this compound could be further elucidated, leading to the development of new treatments for neurodegenerative disorders.
Scientific Research Applications
2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline has been extensively studied for its potential therapeutic applications in a variety of diseases, including cancer, inflammatory disorders, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of tumor cells and induce apoptosis, making it a promising candidate for cancer treatment. Inflammatory disorders such as arthritis and colitis have also been studied, with this compound showing anti-inflammatory effects. Furthermore, this compound has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative disorders such as Alzheimer's disease.
Properties
IUPAC Name |
2,4-bis(4-methylphenyl)-5,6,7,8-tetrahydroquinazoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2/c1-15-7-11-17(12-8-15)21-19-5-3-4-6-20(19)23-22(24-21)18-13-9-16(2)10-14-18/h7-14H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHEUNMSGJUWQTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=NC3=C2CCCC3)C4=CC=C(C=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.